Cas no 2680873-06-5 (benzyl N-(4-chloro-3-iodophenyl)carbamate)

• Product Name: benzyl N-(4-chloro-3-iodophenyl)carbamate
• CAS No: 2680873-06-5
• MF: C₁₄H₁₁ClINO₂
• MW: 387.600115060806
• CID: 5626785
• PubChem ID: 165925206
• Update Time: 2025-10-31

benzyl N-(4-chloro-3-iodophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(4-chloro-3-iodophenyl)carbamate
• 2680873-06-5
• EN300-28302405

• Inchi： 1S/C14H11ClINO2/c15-12-7-6-11(8-13(12)16)17-14(18)19-9-10-4-2-1-3-5-10/h1-8H,9H2,(H,17,18)
• InChI Key： SONCZOGLVWVMHT-UHFFFAOYSA-N
• SMILES： IC1=C(C=CC(=C1)NC(=O)OCC1C=CC=CC=1)Cl

Computed Properties

• Exact Mass: 386.95230g/mol
• Monoisotopic Mass: 386.95230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 38.3Ų

Additional information on benzyl N-(4-chloro-3-iodophenyl)carbamate

Comprehensive Overview of Benzyl N-(4-chloro-3-iodophenyl)carbamate (CAS No. 2680873-06-5): Properties, Applications, and Research Insights

Benzyl N-(4-chloro-3-iodophenyl)carbamate (CAS No. 2680873-06-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This carbamate derivative features a unique molecular structure, combining a benzyl group with a halogen-substituted phenyl ring (4-chloro-3-iodo), making it a valuable intermediate for synthesizing bioactive molecules. Its dual halogen functionality enhances reactivity, enabling diverse applications in drug discovery and material science.

In recent years, the demand for halogenated carbamates like Benzyl N-(4-chloro-3-iodophenyl)carbamate has surged due to their role in developing targeted therapies and precision agrochemicals. Researchers are particularly interested in its potential as a building block for kinase inhibitors, a class of compounds widely studied for oncology and inflammatory diseases. The iodo-substituent also facilitates cross-coupling reactions, aligning with the growing trend of Pd-catalyzed transformations in medicinal chemistry.

From an industrial perspective, CAS No. 2680873-06-5 is synthesized under controlled conditions to ensure high purity, often exceeding 98%. Analytical techniques such as HPLC and NMR spectroscopy are employed to validate its structural integrity. The compound’s stability under ambient conditions makes it suitable for long-term storage, though recommendations include protection from light and moisture to prevent degradation.

Environmental and safety profiles of Benzyl N-(4-chloro-3-iodophenyl)carbamate adhere to global regulatory standards. While not classified as hazardous, proper handling protocols—such as using personal protective equipment (PPE)—are advised during laboratory use. Its low aqueous solubility minimizes ecological risks, but disposal should follow institutional guidelines for halogenated organics.

The compound’s versatility extends to peptide modification and proteomics research, where it serves as a protective group or linker. Innovations in bioconjugation techniques have further amplified its utility, particularly in antibody-drug conjugates (ADCs), a hot topic in biopharma. This aligns with the industry’s shift toward next-generation therapeutics and sustainable chemical processes.

Market trends indicate rising interest in custom synthesis of CAS No. 2680873-06-5, driven by academic and industrial R&D. Suppliers often highlight its batch-to-batch consistency and scalability, addressing the need for reliable intermediates in high-throughput screening. For researchers, understanding its structure-activity relationships (SAR) is critical to unlocking novel applications.

In summary, Benzyl N-(4-chloro-3-iodophenyl)carbamate exemplifies the intersection of chemical innovation and practical utility. Its relevance in drug development, catalysis, and material sciences positions it as a compound of enduring scientific and commercial value. Future studies may explore its role in green chemistry initiatives or AI-driven molecular design, reflecting broader shifts in the chemical enterprise.